Cas no 1803589-45-8 (2-amino-N-(2-fluoroethyl)acetamide hydrochloride)

• Product Name: 2-amino-N-(2-fluoroethyl)acetamide hydrochloride
• CAS No: 1803589-45-8
• MDL: MFCD28145363
• CID: 4616686
• PubChem ID: 87324759
• Update Time: 2025-06-12

2-amino-N-(2-fluoroethyl)acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-(2-fluoroethyl)acetamide hydrochloride

• MDL： MFCD28145363

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-N-(2-fluoroethyl)acetamide hydrochloride

Introduction to 2-amino-N-(2-fluoroethyl)acetamide hydrochloride (CAS No. 1803589-45-8)

2-amino-N-(2-fluoroethyl)acetamide hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1803589-45-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of amides, characterized by its structural framework that includes an amino group, a fluoroethyl side chain, and an acetamide core. The hydrochloride salt form enhances its solubility and bioavailability, making it a valuable candidate for further exploration in drug development.

The structural motif of 2-amino-N-(2-fluoroethyl)acetamide hydrochloride positions it as a potential intermediate in the synthesis of bioactive molecules. The presence of a fluorine atom in the 2-fluoroethyl group is particularly noteworthy, as fluorine substitution often modulates the pharmacokinetic and pharmacodynamic properties of molecules. This feature has been extensively studied in the development of antiviral, anticancer, and anti-inflammatory agents, where fluorinated compounds exhibit enhanced metabolic stability and binding affinity.

In recent years, there has been growing interest in fluorinated amides due to their versatile applications in medicinal chemistry. The fluoroethyl group introduces a degree of lipophilicity while simultaneously influencing electronic properties through its electronegative fluorine atom. Such structural features are often exploited to improve drug-like properties, including solubility, permeability, and metabolic resistance. The acetamide moiety further contributes to the compound's hydrogen bonding capacity, which is crucial for interactions with biological targets such as enzymes and receptors.

Current research in the field of 2-amino-N-(2-fluoroethyl)acetamide hydrochloride focuses on its potential as a scaffold for novel therapeutic agents. Studies have demonstrated its utility in modulating enzyme activity, particularly in pathways relevant to inflammation and cancer metabolism. For instance, preliminary investigations suggest that derivatives of this compound may interfere with key enzymes involved in tumor progression by inhibiting their catalytic activity. The fluoroethyl group's ability to engage in hydrophobic interactions with target proteins further enhances its binding potential.

The hydrochloride salt form of this compound is particularly advantageous for formulation purposes. Salts are often used to improve the pharmacokinetic profile of drugs by enhancing solubility and stability. In vitro studies have shown that 2-amino-N-(2-fluoroethyl)acetamide hydrochloride exhibits good solubility in aqueous media, which is essential for oral and intravenous administration. This property makes it a promising candidate for further development into a therapeutic agent that can be easily integrated into clinical trials.

Advances in computational chemistry have also contributed to the study of CAS No. 1803589-45-8. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These simulations have provided insights into the binding modes of the fluoroethyl group and the amino moiety, guiding the design of more potent derivatives. Such computational approaches are increasingly integral to drug discovery pipelines, enabling researchers to screen large libraries of compounds efficiently.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorinated compounds often exhibit improved pharmacological properties compared to their non-fluorinated counterparts. For example, fluoroalkyl groups can enhance binding affinity by increasing lipophilicity while minimizing metabolic degradation. In the case of 2-amino-N-(2-fluoroethyl)acetamide hydrochloride, the fluoroethyl side chain is expected to contribute to its selectivity for biological targets by modulating electronic distributions around key functional groups.

Recent patents and scientific literature highlight the growing interest in fluorinated amides as pharmacophores. Several research groups have reported novel derivatives of this compound with enhanced biological activity. These studies underscore the potential of CAS No. 1803589-45-8 as a starting point for developing next-generation therapeutics. The ability to fine-tune its structure while maintaining favorable pharmacokinetic properties makes it an attractive candidate for further investigation.

The synthesis of 2-amino-N-(2-fluoroethyl)acetamide hydrochloride presents both challenges and opportunities for synthetic chemists. The introduction of the fluoroethyl group requires careful handling due to its sensitivity to nucleophilic substitution reactions. However, modern synthetic methodologies have made it possible to introduce fluorine atoms with high precision, enabling the construction of complex molecular architectures.

In conclusion, 2-amino-N-(2-fluoroethyl)acetamide hydrochloride (CAS No. 1803589-45-8) represents a promising area of research in pharmaceutical chemistry. Its unique structural features, combined with its favorable physicochemical properties, make it an excellent candidate for further exploration in drug development. As computational tools and synthetic techniques continue to advance, we can expect more insights into its potential applications across various therapeutic domains.